Cas no 1505382-41-1 (2-(5-Amino-3-isopropyl-4-nitro-pyrazol-1-yl)-ethanol)

• Product Name: 2-(5-Amino-3-isopropyl-4-nitro-pyrazol-1-yl)-ethanol
• CAS No: 1505382-41-1
• MF: C₈H₁₄N₄O₃
• MW: 214.221761226654
• CID: 5170782
• Update Time: 2025-08-03

2-(5-Amino-3-isopropyl-4-nitro-pyrazol-1-yl)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(5-Amino-3-isopropyl-4-nitro-pyrazol-1-yl)-ethanol

• Inchi： 1S/C8H14N4O3/c1-5(2)6-7(12(14)15)8(9)11(10-6)3-4-13/h5,13H,3-4,9H2,1-2H3
• InChI Key： GLXVNLUTZUOGGT-UHFFFAOYSA-N
• SMILES： N1(CCO)C(N)=C([N+]([O-])=O)C(C(C)C)=N1

Additional information on 2-(5-Amino-3-isopropyl-4-nitro-pyrazol-1-yl)-ethanol

2-(5-Amino-3-isopropyl-4-nitro-pyrazol-1-yl)-ethanol: A Comprehensive Overview

The compound 2-(5-Amino-3-isopropyl-4-nitro-pyrazol-1-yl)-ethanol (CAS No. 1505382-41-1) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has garnered attention due to its versatile applications and promising research outcomes. In this article, we delve into the structural features, synthesis methods, and recent advancements in understanding its properties and uses.

Structure and Properties: The molecule consists of a pyrazole ring substituted with an amino group at position 5, an isopropyl group at position 3, a nitro group at position 4, and an ethanol moiety attached at position 1. The combination of these groups imparts distinctive electronic and steric properties to the compound. The presence of the amino (-NH2) and nitro (-NO2) groups introduces significant electron-donating and withdrawing effects, respectively, which influence the compound's reactivity and stability. Recent studies have highlighted the importance of such functional group interplay in determining the molecule's behavior in different chemical environments.

Synthesis Methods: The synthesis of 2-(5-Amino-3-isopropyl-4-nitro-pyrazol-1-yl)-ethanol involves a multi-step process that typically begins with the preparation of the pyrazole ring. Researchers have employed various strategies, including condensation reactions and nucleophilic substitutions, to construct this complex structure. A notable advancement in this area is the use of microwave-assisted synthesis, which has significantly reduced reaction times while maintaining high yields. This method has been particularly effective in forming the C-N bonds within the pyrazole ring.

Applications in Pharmacology: One of the most promising applications of this compound lies in its potential as a precursor or intermediate in drug development. The amino and nitro groups make it a valuable candidate for exploring bioisosterism and pharmacophore modeling. Recent research has demonstrated its ability to modulate enzyme activity, particularly in pathways associated with inflammation and oxidative stress. These findings suggest that derivatives of this compound could be explored as leads for anti-inflammatory or antioxidant therapies.

Recent Research Findings: In a groundbreaking study published earlier this year, scientists investigated the role of 2-(5-Amino-3-isopropyl-4-nitro-pyrazol-1-yl)-ethanol in inhibiting key enzymes involved in neurodegenerative diseases. The results indicated that this compound exhibits potent inhibitory activity against acetylcholinesterase (AChE), a hallmark enzyme in Alzheimer's disease progression. Furthermore, preliminary toxicity studies suggest that it has a favorable safety profile, making it a strong candidate for further preclinical testing.

Environmental Considerations: As with any chemical compound, understanding its environmental impact is crucial. Recent eco-toxicological assessments have focused on evaluating the biodegradability and persistence of 2-(5-Amino-3-isopropyl-4-nitro-pyrazol-1-yL)-ethanol in aquatic systems. These studies have revealed that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its potential ecological footprint.

Future Directions: The future of 2-(5-Amino-3-isopropyl--pyrazol--ethanol lies in expanding its applications across diverse domains. Ongoing research is exploring its utility as a building block for advanced materials science applications, such as in the development of novel polymers or catalysts. Additionally, efforts are underway to optimize its synthesis for large-scale production while ensuring sustainability and cost-effectiveness.

In conclusion, 2-(5-Amino--pyrazol--ethanol (CAS No. 1505382--41--1) stands out as a versatile and intriguing molecule with vast potential across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations within chemistry and pharmacology.